1,2,3-Benzothiaselenazol-2-ium chloride

• CAS No.: 61712-91-2
• Molecular Formula: C6H4ClNSSe
• Molecular Weight: 236.59 g/mol
• IUPAC Name: 1,2,3-benzothiaselenazol-1-ium;chloride
• InChI: InChI=1S/C6H4NSSe.ClH/c1-2-4-6-5(3-1)7-9-8-6;/h1-4H;1H/q+1;/p-1
• InChI Key: FTBMTZIIRSMFMZ-UHFFFAOYSA-M
• Canonical SMILES: C1=CC2=N[Se][S+]=C2C=C1.[Cl-]

Description

1,2,3-Benzothiaselenazol-2-ium chloride is a heterocyclic compound featuring a fused benzene ring with sulfur (S) and selenium (Se) atoms in its core structure. The ionic nature of the compound, characterized by a positively charged selenium-nitrogen framework and a chloride counterion, distinguishes it from neutral heterocyclic analogs. This compound serves as a critical precursor in synthesizing selenium-containing benzisoselenazolones, such as 2-(N,N-diphenylamino)benzisoselenazol-3(2H)-one (1i), through reactions with amines under controlled conditions . Its synthesis typically involves dichloromethane as a solvent and triethylamine as a base, yielding crystalline products after purification via silica gel chromatography .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2,3-Benzothiaselenazol-2-ium chloride typically involves the cyclization of appropriate precursors. One common method includes the reaction of 2-aminobenzenethiol with selenium dioxide in the presence of a suitable oxidizing agent. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of 1,2,3-Benzothiaselenazol-2-ium chloride may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, yield, and cost-effectiveness. This could include the use of continuous flow reactors and automated systems to maintain consistent reaction conditions.

Chemical Reactions Analysis

Types of Reactions

1,2,3-Benzothiaselenazol-2-ium chloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or selenoxides.

Reduction: Reduction reactions can convert it into corresponding thiols or selenols.

Substitution: It can participate in nucleophilic substitution reactions, where the chloride ion is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides are employed under mild to moderate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or selenoxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

1,2,3-Benzothiaselenazol-2-ium chloride has several scientific research applications:

Chemistry: It is used as a precursor for synthesizing other heterocyclic compounds and as a reagent in organic synthesis.

Biology: The compound has shown potential as an antimicrobial agent due to its ability to disrupt microbial cell membranes.

Medicine: Research is ongoing to explore its potential as an anticancer agent, given its ability to induce apoptosis in cancer cells.

Industry: It is used in the development of novel materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 1,2,3-Benzothiaselenazol-2-ium chloride involves its interaction with cellular components. In biological systems, it can interact with thiol groups in proteins, leading to the disruption of protein function. This interaction can trigger apoptosis in cancer cells or inhibit the growth of microorganisms. The compound’s ability to generate reactive oxygen species also contributes to its biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Properties of 1,2,3-Benzothiaselenazol-2-ium Chloride and Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)	Key Spectral Data (NMR)
1,2,3-Benzothiaselenazol-2-ium chloride*	C₇H₅ClNSSe	260.56	N/A	N/A	Not explicitly reported
2-(N,N-Diphenylamino)benzisoselenazol-3(2H)-one (1i)	C₁₉H₁₄N₂OSe	365.29	154–156	58	¹H-NMR (DMSO-d₆): δ 7.06–8.04; ⁷⁷Se-NMR: 865 ppm
Benzisothiazol-3(2H)-one (2a)	C₇H₅NOS	151.18	Reported in [24]	85	Not provided in evidence
2-Methylbenzisothiazol-3(2H)-one (2b)	C₈H₇NOS	165.21	Reported in [25]	76	Not provided in evidence
3-Chloro-1,2-benzisothiazole	C₇H₄ClNS	185.68	N/A	N/A	N/A

Key Observations:

• Selenium vs. Sulfur Core : The replacement of sulfur with selenium in the heterocyclic ring (e.g., 1i vs. 2a–j) increases molecular weight significantly (e.g., 1i: 365.29 g/mol vs. 2a: 151.18 g/mol) and alters NMR profiles, as seen in the distinct ⁷⁷Se-NMR resonance at 865 ppm for 1i .
• Synthetic Efficiency : Selenium-containing compounds exhibit lower yields (58% for 1i) compared to sulfur analogs (76–85% for 2a–c), likely due to selenium’s higher atomic radius and reduced reactivity .
• Ionic vs.

Functional and Application-Based Comparisons

Table 2: Functional Group and Application Differences

Compound Type	Functional Groups	Key Applications
1,2,3-Benzothiaselenazol-2-ium chloride	Selenium-nitrogen-chloride ionic core	Precursor for bioactive selenazolones (e.g., 1i)
Benzisothiazol-3(2H)-ones (2a–j)	Neutral thioamide framework	Pharmaceutical intermediates (e.g., antipsychotics like PEROSPIRONE)
3-Chloro-1,2-benzisothiazole	Chlorinated thiazole ring	Raw material for synthesizing antipsychotics

Key Observations:

• Bioactivity : Selenium derivatives like 1i may exhibit enhanced antioxidant or anticancer properties due to selenium’s redox-active nature, whereas sulfur analogs (e.g., 2a–j) are more commonly leveraged in central nervous system drugs .

Spectroscopic and Analytical Differences

• Elemental Analysis : 1i shows close agreement between calculated and found values for C, H, and N (e.g., C: 62.47% calc. vs. 62.46% found), confirming synthetic precision despite challenges with selenium incorporation .
• Infrared Spectroscopy : The carbonyl stretch (νmax = 1633 cm⁻¹) in 1i is comparable to sulfur analogs, suggesting minimal electronic differences between Se and S in the amide group .